Cas no 740842-36-8 (3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol)

3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol structure
740842-36-8 structure
Product Name:3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol
CAS No:740842-36-8
Molecular Formula:C11H13BrO
Molecular Weight:241.124322652817
CID:3030082
PubChem ID:60124979

3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol Properties

Names and Identifiers

    • 3-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
    • 3-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol
    • SCHEMBL2114353
    • Z1008483516
    • AKOS012030857
    • AS-36437
    • 740842-36-8
    • DFPCKGWBPBBBRQ-UHFFFAOYSA-N
    • (+/-)-3-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
    • MFCD16862998
    • EN300-191551
    • CS-0238224
    • InChIKey: DFPCKGWBPBBBRQ-UHFFFAOYSA-N
    • Inchi: 1S/C11H13BrO/c12-9-6-5-8-3-1-2-4-11(13)10(8)7-9/h5-7,11,13H,1-4H2
    • SMILES: BrC1C=CC2=C(C=1)C(CCCC2)O

Computed Properties

  • Exact Mass: 240.01498g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 240.01498g/mol
  • Heavy Atom Count: 13
  • Complexity: 172
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų

3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo7Annulen-5-Ol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00FGO9-50mg
3-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
740842-36-8 95%
50mg
$341.00 2024-04-21
A2B Chem LLC
AH20649-50mg
3-Bromo-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-ol
740842-36-8 95%
50mg
$282.00 2024-04-19
Aaron
AR00FGWL-50mg
3-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
740842-36-8 95%
50mg
$347.00
Enamine
EN300-191551-0.05g
3-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
740842-36-8 95%
0.05g
$234.0 2023-09-17
TRC
B817085-10mg
3-Bromo-6,7,8,9-Tetrahydro-5h-Benzo[7]Annulen-5-Ol
740842-36-8
10mg
$ 50.00 2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1308894-50mg
3-Bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol
740842-36-8 97%
50mg
¥5054.00 2024-07-28

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